Cas no 1448189-98-7 ((S,R,S)-AHPC-Boc)

(S,R,S)-AHPC-Boc is a chiral Boc-protected derivative of AHPC (2-Amino-3-hydroxy-2-(hydroxymethyl)propyl carbamate), designed for applications in medicinal chemistry and peptide synthesis. The Boc (tert-butoxycarbonyl) group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for orthogonal protecting group strategies. The (S,R,S) stereochemistry ensures precise control over molecular conformation, which is critical for studying structure-activity relationships in drug development. This compound is particularly valuable in the synthesis of complex bioactive molecules, offering high purity and compatibility with solid-phase peptide synthesis (SPPS). Its robust chemical properties make it a reliable intermediate for constructing peptidomimetics and other pharmacologically relevant scaffolds.
(S,R,S)-AHPC-Boc structure
(S,R,S)-AHPC-Boc structure
Product Name:(S,R,S)-AHPC-Boc
CAS No:1448189-98-7
MF:C27H38N4O5S
MW:530.6794257164
MDL:MFCD31692982
CID:4605450
PubChem ID:117727555
Update Time:2025-05-20

(S,R,S)-AHPC-Boc Chemical and Physical Properties

Names and Identifiers

    • (S,R,S)-AHPC-Boc
    • tert-butyl ((S)-1-((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
    • BDBM50459946
    • tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-({[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}carbamoyl)pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
    • tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrr
    • tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidin-1-yl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
    • W19696
    • tert-butyl N-[(2S)-1-[(2S,4R)-4-hydroxy-2-({[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}carbamo
    • 1448189-98-7
    • CHEMBL4224862
    • AKOS037652104
    • C27H38N4O5S
    • DA-68579
    • CS-0081273
    • HY-123109
    • VH032-Boc
    • SCHEMBL16277196
    • VHL Ligand 3?
    • VHL Ligand 3
    • PKNFPFFOAWITLF-RZUBCFFCSA-N
    • BP-28380
    • MDL: MFCD31692982
    • Inchi: 1S/C27H38N4O5S/c1-16-21(37-15-29-16)18-10-8-17(9-11-18)13-28-23(33)20-12-19(32)14-31(20)24(34)22(26(2,3)4)30-25(35)36-27(5,6)7/h8-11,15,19-20,22,32H,12-14H2,1-7H3,(H,28,33)(H,30,35)/t19-,20+,22-/m1/s1
    • InChI Key: PKNFPFFOAWITLF-RZUBCFFCSA-N
    • SMILES: S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(=O)OC(C)(C)C)=O)O)=O

Computed Properties

  • Exact Mass: 530.25629150 g/mol
  • Monoisotopic Mass: 530.25629150 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 819
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 149
  • Molecular Weight: 530.7

(S,R,S)-AHPC-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S933504-100mg
(S,R,S)-AHPC-Boc
1448189-98-7 ≥95%
100mg
¥3,420.00 2022-10-10
MedChemExpress
HY-123109-10mM*1mLinDMSO
(S,R,S)-AHPC-Boc
1448189-98-7 95.21%
10mM*1mLinDMSO
¥3300 2023-07-25
MedChemExpress
HY-123109-100mg
(S,R,S)-AHPC-Boc
1448189-98-7 95.21%
100mg
¥570 2024-07-20
eNovation Chemicals LLC
Y1105156-250mg
tert-butyl ((S)-1-((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
1448189-98-7 95%
250mg
$1000 2023-09-02
MedChemExpress
HY-123109-10mM*1 mL in DMSO
(S,R,S)-AHPC-Boc
1448189-98-7 95.21%
10mM*1 mL in DMSO
¥132 2024-07-20
Ambeed
A789909-100mg
tert-Butyl ((S)-1-((2S,4R)-4-hydroxy-1-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamido)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
1448189-98-7 99%
100mg
$76.0 2023-09-04
Ambeed
A789909-250mg
tert-Butyl ((S)-1-((2S,4R)-4-hydroxy-1-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamido)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
1448189-98-7 99%
250mg
$129.0 2023-09-04
Ambeed
A789909-1g
tert-Butyl ((S)-1-((2S,4R)-4-hydroxy-1-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamido)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
1448189-98-7 99%
1g
$345.0 2023-09-04
1PlusChem
1P01FLV6-1g
tert-butyl ((S)-1-((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
1448189-98-7 99%
1g
$276.00 2023-12-21
A2B Chem LLC
AY06994-100mg
tert-Butyl ((s)-1-((2s,4r)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-yl)-3,3-dimethyl-1-oxobutan-2-yl)carbamate
1448189-98-7 95%
100mg
$185.00 2024-04-20

(S,R,S)-AHPC-Boc Related Literature

Additional information on (S,R,S)-AHPC-Boc

Introduction to (S,R,S)-AHPC-Boc and Its Significance in Modern Chemical Biology

Compound with the CAS number 1448189-98-7 is a specialized chemical entity that has garnered significant attention in the field of chemical biology. The product name, (S,R,S)-AHPC-Boc, provides a detailed insight into its stereochemical configuration and functional properties. This compound, characterized by its unique structural features, has emerged as a crucial intermediate in the development of novel pharmaceutical agents and biotechnological applications.

The stereochemistry of (S,R,S)-AHPC-Boc is a critical aspect that defines its reactivity and biological activity. The presence of three stereocenters in its molecular framework allows for a high degree of specificity, which is essential for applications in drug design and synthesis. Recent advancements in chiral chemistry have enabled the precise control of stereochemical outcomes, making compounds like (S,R,S)-AHPC-Boc invaluable in the creation of enantiomerically pure pharmaceuticals.

In the realm of pharmaceutical research, the utility of (S,R,S)-AHPC-Boc extends to its role as a building block for more complex molecules. Its Boc (tert-butoxycarbonyl) protecting group enhances stability during synthetic processes, allowing for selective modifications without degradation. This characteristic is particularly beneficial in multi-step syntheses where maintaining functional group integrity is paramount.

Recent studies have highlighted the potential of (S,R,S)-AHPC-Boc in the development of targeted therapies. Researchers have explored its application in creating protease inhibitors, which are pivotal in treating various diseases, including cancer and infectious disorders. The precise stereochemistry of this compound allows for selective binding to biological targets, minimizing off-target effects and improving therapeutic efficacy.

The chemical biology community has also been intrigued by the potential of (S,R,S)-AHPC-Boc as a scaffold for drug discovery. Its structural flexibility and functional diversity make it an attractive candidate for designing molecules with tailored properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, showcasing its broad therapeutic potential.

The synthesis of (S,R,S)-AHPC-Boc involves sophisticated methodologies that highlight the advancements in synthetic organic chemistry. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical purity. These methods not only underscore the technical prowess required but also demonstrate the compound's significance in cutting-edge chemical research.

From a commercial perspective, the demand for high-quality intermediates like (S,R,S)-AHPC-Boc continues to grow as pharmaceutical companies seek innovative solutions for drug development. Suppliers specializing in fine chemicals have positioned this compound as a key player in their product portfolios, catering to both academic and industrial research needs.

The environmental impact of synthesizing such specialized compounds is also a topic of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends towards sustainable chemistry, ensuring that compounds like (S,R,S)-AHPC-Boc are produced responsibly.

In conclusion, the compound with CAS number 1448189-98-7, specifically named as (S,R,S)-AHPC-Boc, represents a significant advancement in chemical biology and pharmaceutical research. Its unique stereochemical properties, combined with its role as a versatile intermediate, make it indispensable in the development of next-generation therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司